Cas no 206769-90-6 (2H-1-Benzopyran-2-one, 7-amino-4-(trifluoromethyl)-, dihydrate)

• Product name: 2H-1-Benzopyran-2-one, 7-amino-4-(trifluoromethyl)-, dihydrate
• CAS No: 206769-90-6
• MF: C₁₀H₆NO₂F₃^.₂[H₂O]
• MW: 265.1859
• CID: 1395419
• PubChem ID: 71350737

2H-1-Benzopyran-2-one, 7-amino-4-(trifluoromethyl)-, dihydrate Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-amino-4-(trifluoromethyl)-, dihydrate
• 7-amino-4-(trifluoromethyl)chromen-2-one,dihydrate
• 206769-90-6
• DTXSID10776527
• 7-Amino-4-(trifluoromethyl)-2H-1-benzopyran-2-one--water (1/2)

• Inchi： InChI=1S/C10H6F3NO2.2H2O/c11-10(12,13)7-4-9(15)16-8-3-5(14)1-2-6(7)8;;/h1-4H,14H2;2*1H2
• InChI Key： DXOKJSRWVNYXPO-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1N)OC(=O)C=C2C(F)(F)F.O.O

Computed Properties

• Exact Mass: 265.0562
• Monoisotopic Mass: 265.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 337
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• PSA: 115.32